Cas no 33927-45-6 (Benzoic acid, 3-hydroxy-2,4,6-trinitro-)

• Product Name: Benzoic acid, 3-hydroxy-2,4,6-trinitro-
• CAS No: 33927-45-6
• MF: C₇H₃N₃O₉
• MW: 273.113421678543
• CID: 291696
• PubChem ID: 13314545
• Update Time: 2025-04-19

Benzoic acid, 3-hydroxy-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-2,4,6-trinitro-
• 3-hydroxy-2,4,6-trinitrobenzoic acid
• AKOS016353075
• C7H3N3O9
• MFCD26593758
• 3-hydroxy-2,4,6-trinitrobenzoicacid
• 33927-45-6
• NS-04412
• DTXSID40536479

• Inchi： 1S/C7H3N3O9/c11-6-3(9(16)17)1-2(8(14)15)4(7(12)13)5(6)10(18)19/h1,11H,(H,12,13)
• InChI Key： MUQNQWRNZSFYBX-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C(C(=O)O)=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.98692868g/mol
• Monoisotopic Mass: 272.98692868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 195Ų